Tripropylamine Tripropylamine Tripropylamine, a tertiary amine, belongs to the class of volatile organic compounds (VOCs).
Eelectrochemiluminescence behavior of ruthenium complex/tripropylamine systems at DNA-modified gold electrode has been studied.
Tripropylamine appears as a water-white liquid. Flash point near 125°F. Less dense than water. May be mildly toxic by ingestion and inhalation. Used as a solvent.
Tripropylamine, also known as (N-C3H7)3N or NPR3, belongs to the class of organic compounds known as trialkylamines. These are organic compounds containing a trialkylamine group, characterized by exactly three alkyl groups bonded to the amino nitrogen. Tripropylamine exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Tripropylamine can be converted into perfluorotripropylamine. Tripropylamine has an ammoniacal and fishy taste.
Tripropylamine is a tertiary amine that is ammonia in which each hydrogen atom is substituted by a propyl group.
Brand Name: Vulcanchem
CAS No.: 102-69-2
VCID: VC21019904
InChI: InChI=1S/C9H21N/c1-4-7-10(8-5-2)9-6-3/h4-9H2,1-3H3
SMILES: CCCN(CCC)CCC
Molecular Formula: C9H21N
Molecular Weight: 143.27 g/mol

Tripropylamine

CAS No.: 102-69-2

Cat. No.: VC21019904

Molecular Formula: C9H21N

Molecular Weight: 143.27 g/mol

* For research use only. Not for human or veterinary use.

Tripropylamine - 102-69-2

Specification

Description Tripropylamine, a tertiary amine, belongs to the class of volatile organic compounds (VOCs).
Eelectrochemiluminescence behavior of ruthenium complex/tripropylamine systems at DNA-modified gold electrode has been studied.
Tripropylamine appears as a water-white liquid. Flash point near 125°F. Less dense than water. May be mildly toxic by ingestion and inhalation. Used as a solvent.
Tripropylamine, also known as (N-C3H7)3N or NPR3, belongs to the class of organic compounds known as trialkylamines. These are organic compounds containing a trialkylamine group, characterized by exactly three alkyl groups bonded to the amino nitrogen. Tripropylamine exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Tripropylamine can be converted into perfluorotripropylamine. Tripropylamine has an ammoniacal and fishy taste.
Tripropylamine is a tertiary amine that is ammonia in which each hydrogen atom is substituted by a propyl group.
CAS No. 102-69-2
Molecular Formula C9H21N
Molecular Weight 143.27 g/mol
IUPAC Name N,N-dipropylpropan-1-amine
Standard InChI InChI=1S/C9H21N/c1-4-7-10(8-5-2)9-6-3/h4-9H2,1-3H3
Standard InChI Key YFTHZRPMJXBUME-UHFFFAOYSA-N
SMILES CCCN(CCC)CCC
Canonical SMILES CCCN(CCC)CCC
Boiling Point 313 °F at 760 mm Hg (NTP, 1992)
156.0 °C
156 °C
Colorform Water white liquid
Colorless liquid
Flash Point 98 °F (NTP, 1992)
105 °F (41 °C) OPEN CUP
Melting Point -136.3 °F (NTP, 1992)
-93.5 °C
-93.5°C

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